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Compound of Interest

Compound Name: ATTO 465 maleimid

Cat. No.: B1262725

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals working with ATTO 465 maleimide. The following
procedural guidance outlines operational plans, personal protective equipment (PPE)
requirements, and disposal protocols to ensure the safe and effective handling of this
fluorescent dye. While a specific Safety Data Sheet (SDS) for ATTO 465 maleimide was not
publicly available, the following recommendations are based on guidelines for similar
fluorescent maleimide compounds and general laboratory safety practices.

ATTO 465 is a fluorescent label derived from acriflavine, characterized by strong absorption
and fluorescence, a large Stokes-shift, and good water solubility.[1][2][3] The maleimide group
allows for the covalent labeling of molecules containing thiol groups, such as cysteine residues
in proteins.[1][4]

Essential Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling ATTO 465 maleimide to minimize
exposure. The required PPE varies depending on the handling scenario.
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Scenario Required Personal Protective Equipment

Receiving and Unpacking - Nitrile gloves- Laboratory coat- Safety glasses

- Nitrile gloves (double-gloving recommended)-

Laboratory coat- Chemical splash goggles-
Weighing and Aliquoting (Solid Form) Face shield (if not working in a fume hood)- N95

respirator or higher (if weighing outside of a

certified chemical fume hood)

- Nitrile gloves- Laboratory coat- Chemical

Solution Preparation and Handling (Liquid Form)
splash goggles

- Nitrile gloves- Laboratory coat- Chemical

Labeling Reaction and Purification
splash goggles

- Nitrile gloves- Laboratory coat- Chemical

Waste Disposal
splash goggles

Operational Plan: From Receipt to Disposal

A step-by-step guide for the safe handling of ATTO 465 maleimide throughout its lifecycle in
the laboratory.

[EEN

. Receiving and Storage:

 Inspection: Upon receipt, visually inspect the package for any signs of damage or leakage. If
the container is compromised, do not open it and follow your institution's hazardous material

spill protocol.

o Storage: Store ATTO 465 maleimide at -20°C in a desiccated, dark environment. Before
opening, allow the vial to equilibrate to room temperature to prevent moisture condensation.

2. Handling and Experimental Use:

o Work Area: All handling of solid ATTO 465 maleimide should be conducted in a certified
chemical fume hood to prevent the inhalation of any fine powders.
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» Weighing: When weighing the solid compound, use appropriate tools like anti-static weigh
paper to minimize dispersal.

e Solution Preparation: ATTO 465 maleimide is soluble in polar organic solvents like
dimethylformamide (DMF) and dimethylsulfoxide (DMSO). Prepare solutions immediately
before use in a chemical fume hood. Due to their reactivity, maleimides should be protected
from solvents containing hydroxyl groups, such as water and ethanol.

3. Spill Management:

e Minor Spills: In case of a small spill, evacuate the immediate area. Wear appropriate PPE,
including respiratory protection. Cover the spill with an absorbent material, and carefully
collect it into a sealed, labeled hazardous waste container.

o Major Spills: For larger spills, evacuate the laboratory and immediately notify the appropriate
safety personnel.

Disposal Plan

Proper disposal of ATTO 465 maleimide and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

e Solid Waste: Dispose of contaminated solid waste, such as pipette tips, microfuge tubes, and
gloves, in a designated hazardous waste container.

» Liquid Waste: Collect all liquid waste containing ATTO 465 maleimide in a clearly labeled,
sealed hazardous waste container. Do not pour solutions down the drain.

o Decontamination: Decontaminate all glassware and surfaces that have come into contact
with the dye using a suitable laboratory detergent followed by thorough rinsing.

o Waste Pickup: Follow your institution's established procedures for the pickup and disposal of
chemical waste.

Experimental Protocol: General Procedure for
Protein Labeling
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This protocol outlines a general procedure for labeling proteins with ATTO 465 maleimide.

Materials:

Protein solution (50-100 uM in a suitable buffer at pH 7.0-7.5, e.g., PBS, Tris, HEPES)
ATTO 465 maleimide

Anhydrous DMSO or DMF

Reducing agent (e.g., DTT or TCEP)

Gel filtration column (e.g., Sephadex G-25)

Procedure:

Protein Preparation: Dissolve the protein in a suitable buffer at a pH of 7.0-7.5. If necessary,
reduce disulfide bonds in the protein using a 10-fold molar excess of a reducing agent like
DTT or TCEP. If DTT is used, it must be removed by dialysis before adding the dye. To
prevent reoxidation of thiols, it is advisable to perform the labeling in an oxygen-free
environment.

Dye Preparation: Immediately before use, prepare a 10-20 mM stock solution of ATTO 465
maleimide in anhydrous DMSO or DMF. Protect the stock solution from light.

Labeling Reaction: Add a 10-20 molar excess of the reactive dye to the protein solution
dropwise while stirring.

Incubation: Let the reaction proceed for 2 hours at room temperature or overnight at 4°C in
the dark.

Quenching (Optional): To consume any excess maleimide, a low molecular weight thiol like
glutathione or mercaptoethanol can be added.

Purification: Separate the labeled protein from unreacted dye using a gel filtration column or
through extensive dialysis.
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Workflow for Handling ATTO 465 Maleimide

-

~

Preparation

Receive and Inspect Package

i

Store at -20°C (desiccated, dark)

unilibrate to Room Temr)

A\ J

Handling (in Fume Hood) A

Weigh Solid Dye

(Prepare Stock Solution (DMSO/DMFD
\- J

-

Waste Disposal

Collect Liquid Waste Collect Solid Waste Decontaminate Surfaces

Dispose via Institutional Protocol

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1262725?utm_src=pdf-body
https://www.benchchem.com/product/b1262725?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: Workflow for the safe handling of ATTO 465 maleimide from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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